2,4-difluoro-N-(3-sulfamoylphenyl)benzenesulfonamide

• IUPAC Name: 2,4-difluoro-N-(3-sulfamoylphenyl)benzenesulfonamide
• InChI: InChI=1S/C12H10F2N2O4S2/c13-8-4-5-12(11(14)6-8)22(19,20)16-9-2-1-3-10(7-9)21(15,17)18/h1-7,16H,(H2,15,17,18)
• InChI Key: DODDYOMZXUPUDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)N)NS(=O)(=O)C2=C(C=C(C=C2)F)F
• Molecular Formula: C12H10F2N2O4S2
• Molecular Weight: 348.4 g/mol

Description

2,4-difluoro-N-(3-sulfamoylphenyl)benzenesulfonamide is a chemical compound with potential applications in scientific research. This compound is commonly referred to as DFPBS and is a sulfonamide derivative. DFPBS has been found to have various biochemical and physiological effects, making it a useful tool for researchers studying various biological processes.

Mechanism of Action

DFPBS works by binding to the active site of carbonic anhydrase IX and inhibiting its activity. This leads to a decrease in the production of bicarbonate ions, which are required for the maintenance of pH homeostasis in cancer cells. As a result, DFPBS induces cellular acidosis and inhibits the growth and survival of cancer cells.
Biochemical and Physiological Effects:
In addition to its anticancer properties, DFPBS has been found to have various biochemical and physiological effects. For example, DFPBS has been shown to inhibit the activity of several other carbonic anhydrase isoforms, including carbonic anhydrase II and carbonic anhydrase XII. This suggests that DFPBS may have potential applications in the treatment of other diseases, such as glaucoma and epilepsy.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DFPBS in lab experiments is its high potency and selectivity for carbonic anhydrase IX. This makes it a useful tool for researchers studying this enzyme and its role in cancer biology. However, one limitation of DFPBS is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on DFPBS. One area of interest is the development of more potent and selective inhibitors of carbonic anhydrase IX, which could lead to the development of more effective anticancer drugs. Another area of interest is the study of the physiological effects of DFPBS on other carbonic anhydrase isoforms, which could lead to the identification of new therapeutic targets for the treatment of other diseases. Finally, the development of new methods for the synthesis and purification of DFPBS could help to overcome some of the limitations associated with its use in lab experiments.

Synthesis Methods

DFPBS can be synthesized using a simple method that involves the reaction of 2,4-difluoroaniline with 3-aminobenzenesulfonamide in the presence of a suitable coupling agent. The resulting product is then purified using standard techniques, such as recrystallization or chromatography.

Scientific Research Applications

DFPBS has been used in various scientific research applications, including the study of protein-protein interactions, enzyme inhibition, and drug discovery. In particular, DFPBS has been found to be a potent inhibitor of carbonic anhydrase IX, an enzyme that is overexpressed in many types of cancer. This makes DFPBS a potential candidate for the development of anticancer drugs.